Cas no 2137576-58-8 (5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid)

• Product Name: 5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid
• CAS No: 2137576-58-8
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5256256
• PubChem ID: 165441456
• Update Time: 2025-05-25

5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid
• 2137576-58-8
• EN300-398930
• 5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid

• Inchi： 1S/C12H18O3/c1-7(2)5-9-6-10(12(13)14)11(15-9)8(3)4/h6-8H,5H2,1-4H3,(H,13,14)
• InChI Key： NKSKPMSNWXUNTH-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=C1CC(C)C)C(C)C

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid

Introduction to 5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid (CAS No. 2137576-58-8)

5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid, identified by the CAS number 2137576-58-8, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its branched alkyl side chains and carboxylic acid functional group, make it a subject of interest for synthetic chemists and medicinal researchers.

The compound's molecular structure consists of a furan ring substituted with two alkyl groups at the 2-position and 5-position, respectively. Specifically, the 2-position is occupied by a 2-methylpropyl group (isobutyl), while the 3-position features a propan-2-yl group (isopropyl). This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological interactions. The presence of a carboxylic acid moiety at the 3-position further enhances its potential utility in various chemical transformations, such as esterification, amidation, or conjugation with other bioactive molecules.

In recent years, there has been a growing interest in furan derivatives due to their role as key intermediates in the synthesis of bioactive compounds. The structural motif of furan provides a versatile scaffold for designing molecules with specific pharmacological properties. For instance, furan derivatives have been explored as antimicrobial agents, anti-inflammatory drugs, and even as precursors to more complex heterocyclic compounds. The compound 5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid represents an advanced derivative that could serve as a valuable building block in such synthetic pathways.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been investigating furan-based molecules for their ability to interact with biological targets such as enzymes and receptors. The branched alkyl groups in 5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid may enhance its binding affinity or selectivity when designed into larger pharmacophores. Additionally, the carboxylic acid group offers opportunities for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications.

Recent studies have highlighted the importance of furan derivatives in drug discovery. For example, modifications to the furan ring have been shown to modulate metabolic stability and improve oral bioavailability of drug candidates. The compound in question may be explored in similar contexts, where its unique structural features could provide advantages over simpler analogs. Furthermore, advances in computational chemistry have enabled more efficient screening of potential drug candidates, making molecules like 5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid more accessible for virtual testing and optimization.

The synthesis of this compound also presents an interesting challenge for organic chemists. Given its complex structure with multiple stereocenters and functional groups, developing an efficient synthetic route would require careful planning. Strategies such as cross-coupling reactions, Grignard additions, or catalytic hydrogenations could be employed to construct the desired framework. Moreover, green chemistry principles may be applied to minimize waste and improve sustainability during production.

In conclusion,5-(2-Methylpropyl)-2-(propan-2-yl)furan-3-carboxylic acid (CAS No. 2137576-58-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as an intermediate or lead molecule in drug development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this one are likely to play an increasingly important role in discovering new therapies.